4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde

• IUPAC Name: 4-[[4-(trifluoromethyl)phenyl]methyl]piperazine-1-carbaldehyde
• InChI: InChI=1S/C13H15F3N2O/c14-13(15,16)12-3-1-11(2-4-12)9-17-5-7-18(10-19)8-6-17/h1-4,10H,5-9H2
• InChI Key: MZBCQDVFPZTSRM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C(F)(F)F)C=O
• Molecular Formula: C13H15F3N2O
• Molecular Weight: 272.27 g/mol

Description

4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFP is a piperazine derivative that contains a trifluoromethyl group and an aldehyde functional group. This compound has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde is not fully understood, but it is believed to act on the GABAergic system in the brain. 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde has been shown to enhance the activity of GABA receptors, which are responsible for inhibiting the transmission of nerve impulses in the brain. This results in a decrease in neuronal excitability and an overall calming effect.
Biochemical and Physiological Effects
4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which is responsible for its anxiolytic and anticonvulsant effects. 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde is its ease of synthesis, which makes it readily available for research purposes. 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde has also been shown to have a high degree of selectivity for certain GABA receptor subtypes, which makes it a useful tool for studying the GABAergic system. However, one limitation of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde is its relatively low potency, which may limit its usefulness in certain applications.

Future Directions

There are several future directions for research on 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde. One area of interest is the development of more potent analogs of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde that can be used as therapeutic agents for the treatment of neurological disorders. Another area of interest is the development of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde-based materials for use in various applications, such as sensors and drug delivery systems. Additionally, further studies are needed to fully understand the mechanism of action of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde and its potential applications in various fields.

Synthesis Methods

The synthesis of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde involves the reaction of 4-(trifluoromethyl)benzylamine with paraformaldehyde in the presence of a reducing agent. The reaction proceeds through a condensation reaction, followed by reduction of the imine intermediate to form the aldehyde product. The synthesis of 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde is a relatively simple and straightforward process, making it an attractive compound for research purposes.

Scientific Research Applications

4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit a wide range of biological activities, including anticonvulsant, antidepressant, and anxiolytic effects. 4-[4-(trifluoromethyl)benzyl]-1-piperazinecarbaldehyde has also been shown to have potential as a therapeutic agent for the treatment of various neurological disorders, such as epilepsy and anxiety.